Cas no 2580241-82-1 (tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate
• CAS No: 2580241-82-1
• MF: C₁₂H₂₀F₃NO₃
• MW: 283.287314414978
• CID: 5570275
• PubChem ID: 50986477
• Update Time: 2025-10-29

tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1251923-37-1
• AKOS037631140
• tert-Butyl (4-hydroxy-4-(trifluoromethyl)cyclohexyl)carbamate
• tert-Butyl(4-hydroxy-4-(trifluoromethyl)cyclohexyl)carbamate
• tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate
• BAC92337
• AC3390
• EN300-89642
• EN300-7564070
• tert-butyl N-[(1r,4r)-4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate
• MFCD16990790
• tert-butyl N-[(1s,4s)-4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate
• 2408964-60-1
• 4-(Boc-amino)-1-(trifluoromethyl)cyclohexanol
• 2580241-82-1
• SY248095
• EN300-7548604

• Inchi： 1S/C12H20F3NO3/c1-10(2,3)19-9(17)16-8-4-6-11(18,7-5-8)12(13,14)15/h8,18H,4-7H2,1-3H3,(H,16,17)
• InChI Key： HRYYNPRJLWMTND-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(CC1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 283.13952799g/mol
• Monoisotopic Mass: 283.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate

tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate: A Comprehensive Overview

tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate is a compound with the CAS number 2580241-82-1. This compound is a member of the carbamate class, which has been extensively studied for its diverse applications in chemistry and materials science. The structure of this compound is characterized by a cyclohexane ring substituted with hydroxyl and trifluoromethyl groups, making it a unique derivative with potential for various chemical reactions and functional applications.

The synthesis of tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate involves multi-step chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity. The trifluoromethyl group introduces significant electronic effects, which can influence the reactivity and stability of the molecule. This makes it an interesting candidate for studies in organocatalysis and asymmetric synthesis.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The hydroxyl group on the cyclohexane ring provides opportunities for further functionalization, enabling the creation of complex molecular architectures. Recent studies have demonstrated that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties.

In addition to its role in medicinal chemistry, tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate has also been investigated for its applications in polymer science. The trifluoromethyl group imparts hydrophobicity to the molecule, making it suitable for use in fluoropolymers and other advanced materials. Recent research has focused on its ability to act as a building block for high-performance polymers with tailored mechanical and thermal properties.

The structural uniqueness of this compound also makes it a valuable tool in analytical chemistry. Its distinct spectroscopic features allow for precise characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These properties are particularly useful in quality control processes within pharmaceutical and chemical industries.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate is crucial for assessing its ecological impact. Recent studies have highlighted its resistance to biodegradation under certain conditions, raising concerns about its persistence in the environment. However, ongoing research aims to develop sustainable methods for its production and disposal to minimize environmental risks.

In conclusion, tert-butyl N-[4-hydroxy-4-(trifluoromethyl)cyclohexyl]carbamate is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in contemporary chemical research. As scientific understanding continues to evolve, this compound is expected to find even more innovative uses in both academic and industrial settings.